Cas no 15185-01-0 (Pyrrolidine,1-(1,1-dimethylethyl)-)

Pyrrolidine,1-(1,1-dimethylethyl)- structure
15185-01-0 structure
Product name:Pyrrolidine,1-(1,1-dimethylethyl)-
CAS No:15185-01-0
MF:C8H17N
MW:127.22728
CID:188132
PubChem ID:287918

Pyrrolidine,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-(1,1-dimethylethyl)-
    • 1-tert-butylpyrrolidine
    • N-BUTYLPYRROLIDINE
    • 1-tert-Butyl-pyrrolidin
    • 1-tert-butyl-pyrrolidine
    • AC1L68EP
    • AC1Q4V3Y
    • AR-1C5678
    • CTK4C7227
    • NSC148206
    • N-t-butylpyrrolidine
    • N-tert.-Butylpyrrolidin
    • N-tert.-Butyl-pyrrolidin
    • N-tert-butyl-pyrrolidine
    • N-tert-Butylpyrrolidine
    • SureCN179261
    • SureCN4915083
    • InChI=1/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H
    • 1-(tert-butyl)pyrrolidine
    • NSC-148206
    • AKOS015904427
    • FT-0707881
    • WNMQSIGDRWCJMO-UHFFFAOYSA-N
    • 15185-01-0
    • SCHEMBL179261
    • DTXSID20302033
    • A853365
    • Pyrrolidine, 1-(1,1-diMethylethyl)-
    • Inchi: InChI=1S/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H3
    • InChI Key: WNMQSIGDRWCJMO-UHFFFAOYSA-N
    • SMILES: CC(N1CCCC1)(C)C

Computed Properties

  • Exact Mass: 127.13621
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

Pyrrolidine,1-(1,1-dimethylethyl)- Related Literature

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited